Cas no 24909-91-9 (Pregnane)

Pregnane structure

Product Name:Pregnane

CAS No:24909-91-9

Molecular Formula:C₂₉H₅₄N₂O₄Si₂

Molecular Weight:550.92106

CID:267088

PubChem ID:6857422

Pregnane Properties

Names and Identifiers

- Pregnane
- (8S,9S,10S,13R,14S,17S)-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
- [8S-(8a,9b,10a,13a,14b,17a)]-17-Ethylhexadecahydro-10,13-dimethyl-1H-cyclopenta[a]phenanthrene
- 1H-Cyclopenta[a]phenanthrene,17-ethylhexadecahydro-10,13-dimethyl-, [8S-(8a,9b,10a,13a,14b,17a)]-
- CHEBI:8386
- DTXSID10425881
- NS00095888
- 24909-91-9
- Q2700511
- InChIKey： JWMFYGXQPXQEEM-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H36/c1-4-15-9-11-18-17-10-8-16-7-5-6-13-20(16,2)19(17)12-14-21(15,18)3/h15-19H,4-14H2,1-3H3
- SMILES： CCC1C2(C)C(C3C(CC2)C2(C)C(CCCC2)CC3)CC1

Computed Properties

Exact Mass: 288.28188
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 288.281701148g/mol
Heavy Atom Count: 21
Complexity: 399
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.4
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Pregnane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	P704850-1mg	Pregnane	24909-91-9		1mg	$ 190.00	2023-04-15

Pregnane Related Literature

1. Microbiological hydroxylation. Part XXII. Hydroxylation of 3,20-, 7,20-, and 11,20-dioxygenated 5α-pregnanes

Ewart R. H. Jones,G. Denis Meakins,John O. Miners,Robert N. Mirrington,Alistair L. Wilkins J. Chem. Soc. Perkin Trans. 1 1976 1842
2. Cyclization of 3,3;20,20-bis(ethylenedioxy)-C-nor-9,11-seco-5α-pregnane-9β,11-diol into 11-oxa-5α,17α-pregnane-3,20-dione

Hajime Nagano,Tsukasa Iwadare,Michio Shiota J. Chem. Soc. Perkin Trans. 1 1986 2291
3. Aminosteroids. Part 5. Synthesis of the four isomeric 3,11-diamino-5α-pregnanes

Alexander C. Campbell,Maurice S. Maidment,John H. Pick,Gilbert F. Woods J. Chem. Soc. Perkin Trans. 1 1979 1936
4. A study of the Henbest reduction: the preparation of 3α-hydroxy-5α- and 3β-hydroxy-5β-steroids

P. A. Browne,D. N. Kirk J. Chem. Soc. C 1969 1653
5. Unusual cyclization of 3,20-bisethylenedioxy-9,11-seco-C-nor-5α-pregnane-9β,11-diol into 11-oxa-5α,17α-pregnane-3,20-dione

Hajime Nagano,Tsukasa Iwadare,Michio Shiota J. Chem. Soc. Chem. Commun. 1985 656
6. 1345. Compounds related to the steroid hormones. Part XV. Proton magnetic resonance spectra of 11-oxo-steroids

G. F. H. Green,J. E. Page,Susan E. Staniforth J. Chem. Soc. 1965 7328
7. Conformational studies. Part 13. 1H N.m.r. and X-ray analyses of 2β-bromo-3α-hydroxy-5α-pregnane-11,20-dione, 3α-hydroxy-2β-methoxy-5α-pregnane-11,20-dione, and 3α-hydroxy-2α-methyl-5α-pregnane-11,20-dione

John M. Midgley,W. Basil Whalley,Barry E. Ayres,Gordon H. Phillipps,George Ferguson,Masood Parvez J. Chem. Soc. Perkin Trans. 2 1980 1176
8. 762. Some 7-substituted derivatives of the 5α-pregnane series

W. Klyne J. Chem. Soc. 1951 3449
9. 2. Reactions of ketones with oxidising agents. Part II. Acetoxylation of 11- and 20-oxo-steroids with lead tetra-acetate in the presence of boron trifluoride

J. D. Cocker,H. B. Henbest,G. H. Phillipps,G. P. Slater,D. A. Thomas J. Chem. Soc. 1965 6
10. 2. Reactions of ketones with oxidising agents. Part II. Acetoxylation of 11- and 20-oxo-steroids with lead tetra-acetate in the presence of boron trifluoride

J. D. Cocker,H. B. Henbest,G. H. Phillipps,G. P. Slater,D. A. Thomas J. Chem. Soc. 1965 6